1,3-dimethyl-7-propyl-8-sulfanyl-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C10H14N4O2S
• Molecular Weight: 254.31 g/mol
• IUPAC Name: 1,3-dimethyl-7-propyl-8-sulfanylidene-9H-purine-2,6-dione
• InChI: InChI=1S/C10H14N4O2S/c1-4-5-14-6-7(11-9(14)17)12(2)10(16)13(3)8(6)15/h4-5H2,1-3H3,(H,11,17)
• InChI Key: UDLLAJOOZVPGKV-UHFFFAOYSA-N
• SMILES: CCCN1C2=C(NC1=S)N(C(=O)N(C2=O)C)C

Description

1,3-dimethyl-7-propyl-8-sulfanyl-3,7-dihydro-1H-purine-2,6-dione, commonly known as DMPPT, is a purine derivative that has gained attention in the scientific community due to its potential use as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of DMPPT as a catalyst is not fully understood. However, it is believed to function as a Lewis acid, which can activate nucleophiles and facilitate the formation of new bonds. Its ability to stabilize transition states and increase reaction rates has made it a promising candidate for various chemical reactions.
Biochemical and Physiological Effects
There is limited research on the biochemical and physiological effects of DMPPT. However, it has been shown to have low toxicity and is not mutagenic or carcinogenic. It is also not expected to bioaccumulate in the environment.

Advantages and Limitations for Lab Experiments

DMPPT has several advantages for use in lab experiments. It is stable, easy to handle, and has a long shelf life. It also has a high catalytic activity and can be used in small quantities. However, its relatively high cost and limited availability can be a limitation for some researchers.

Future Directions

There are several future directions for research on DMPPT. One area of interest is the development of new synthetic methods to produce DMPPT with even higher yields and purity. Another area of research is the exploration of its potential use in other catalytic reactions. Additionally, further studies on its biochemical and physiological effects are needed to fully understand its safety and environmental impact.
Conclusion
In conclusion, DMPPT is a promising catalyst for various chemical reactions. Its synthesis method has been optimized to produce high yields with minimal impurities. It has been investigated for its potential use in fuel cells, corrosion inhibition, and the synthesis of heterocyclic compounds. Although there is limited research on its biochemical and physiological effects, it has been shown to have low toxicity and is not mutagenic or carcinogenic. Further research is needed to fully understand its potential applications and impact.

Synthesis Methods

The synthesis of DMPPT involves the reaction of 7-propyl-1,3-dimethylxanthine with thionyl chloride and hydrogen sulfide. The resulting product is then treated with sodium hydroxide to form DMPPT. This method has been optimized to produce high yields of DMPPT with minimal impurities.

Scientific Research Applications

DMPPT has been studied for its potential use as a catalyst in various chemical reactions, including the synthesis of pyrazines, pyrimidines, and other heterocyclic compounds. It has also been investigated for its ability to enhance the performance of fuel cells and as a corrosion inhibitor for metals.